Cas no 1803838-91-6 (3-Amino-4-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 3-Amino-4-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1803838-91-6
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 4941969
• Update Time: 2025-06-24

3-Amino-4-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12ClNO4/c12-5-8(14)3-6-1-2-7(4-9(6)13)10(15)11(16)17/h1-2,4,10,15H,3,5,13H2,(H,16,17)
• InChI Key： SLABRYBKBYNBJE-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(C(=O)O)O)=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on 3-Amino-4-(3-chloro-2-oxopropyl)mandelic acid

Introduction to 3-Amino-4-(3-chloro-2-oxopropyl)mandelic Acid (CAS No. 1803838-91-6) and Its Emerging Applications in Chemical Biology

3-Amino-4-(3-chloro-2-oxopropyl)mandelic acid, identified by the chemical identifier CAS No. 1803838-91-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of α-hydroxy acids, which are widely recognized for their role in biochemical pathways and pharmacological interventions. The presence of both an amino group and a mandelic acid moiety, coupled with a chloro-substituted propyl side chain, imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and molecular research.

The structure of 3-amino-4-(3-chloro-2-oxopropyl)mandelic acid features a benzylic carbon atom flanked by an amine and a hydroxyl group, which are critical for its interactions with biological targets. The chloro-substituent at the 3-position of the propyl chain introduces electrophilic characteristics, enabling participation in nucleophilic substitution reactions, while the carbonyl group in the 2-position facilitates condensation reactions typical in peptide mimetics and heterocyclic synthesis. Such structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of protease inhibitors and enzyme substrates.

In recent years, there has been growing interest in α-hydroxy acid derivatives as pharmacophores due to their ability to modulate enzyme activity and cellular processes. Research has demonstrated that compounds with similar structural motifs can exhibit inhibitory effects on various metabolic enzymes, including those implicated in inflammatory responses and cancer progression. For instance, studies have highlighted the potential of 3-amino-4-(3-chloro-2-oxopropyl)mandelic acid as a precursor for designing molecules that target serine proteases, which are key players in signal transduction pathways.

One of the most compelling aspects of this compound is its utility in proteomics and bioconjugation chemistry. The amino group serves as a handle for further functionalization via amide bond formation, allowing chemists to attach biomolecules such as peptides or fluorescent dyes. This capability is particularly valuable in developing probes for protein interaction studies and in creating site-specific labeling agents for mass spectrometry analysis. Additionally, the hydroxyl group can participate in glycosylation or esterification reactions, expanding its applications in carbohydrate chemistry and lipid research.

Recent advancements in drug design methodologies have leveraged the scaffold of 3-amino-4-(3-chloro-2-oxopropyl)mandelic acid to develop novel therapeutic agents. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the precise spatial arrangement of functional groups is critical for binding affinity and selectivity. The chloro-substituent, in particular, has been shown to enhance binding interactions by engaging with nucleophilic residues in protein active sites. Such findings underscore the importance of this compound as a building block for next-generation pharmaceuticals.

The synthetic pathways for preparing CAS No. 1803838-91-6 involve multi-step organic transformations that highlight its synthetic versatility. Common strategies include condensation reactions between mandelic acid derivatives and chlorinated propyl aldehydes or ketones under controlled conditions. These processes often require careful optimization to ensure high yields and purity, reflecting the compound's sensitivity to reaction conditions. Advances in catalytic methods have further refined these synthetic routes, making it more feasible to produce larger quantities for research purposes.

In the realm of biomedical research, compounds like 3-amino-4-(3-chloro-2-oxopropyl)mandelic acid are being explored for their roles as chiral auxiliaries or ligands in asymmetric synthesis. The inherent chirality introduced by the mandelic acid core allows researchers to develop enantiomerically pure compounds with tailored biological activities. This aspect is particularly relevant in drug development, where stereochemistry often dictates efficacy and side effect profiles.

The compound's relevance extends to material science, where its structural features make it suitable for polymer modifications or as a crosslinking agent in biomaterial formulations. The ability to incorporate functional groups into polymers via reactions with this intermediate opens up possibilities for creating smart materials with responsive properties, such as stimuli-sensitive hydrogels or drug-eluting coatings.

From an industrial perspective, the demand for high-purity versions of CAS No 1803838-91-6 has driven innovations in purification technologies. Techniques such as recrystallization from specialized solvents or chromatographic methods are employed to isolate the desired product from impurities. Such efforts ensure that researchers can rely on consistent quality when incorporating this compound into their experiments.

The future prospects for 3-amino-4-(3-chloro-2-oxopropyl)mandelic acid are promising, with ongoing research exploring its role in novel therapeutic modalities. For instance, there is growing interest in using this scaffold to develop prodrugs that release bioactive molecules under specific physiological conditions. The compound's compatibility with various chemical modifications makes it an attractive candidate for such applications.

In conclusion,3-amino-4-(3-chloro-2-oxopropyl)mandelic acid (CAS No 1803838-91-6) represents a fascinating example of how structural complexity can be harnessed to create multifunctional compounds with broad utility across chemical biology and pharmaceutical sciences. Its unique combination of reactivity features positions it as a cornerstone molecule for innovation, driving progress in drug discovery and molecular engineering.